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Compound of Interest

Compound Name:
Benzoic acid, 5-amino-2-

(pentyloxy)-

CAS No.: 13737-91-2

Cat. No.: B1666661

Get Quote

Executive Summary & The "100780-77-2" Anomaly
In drug development and biochemical research, the integrity of a study is entirely dependent on

the provenance and validation of its chemical probes. When tasked with sourcing CAS 100780-

77-2, a rigorous Application Scientist must first validate the registry identifier.

A Chemical Abstracts Service (CAS) registry number is verified via a strict checksum algorithm:

, where

represents the digits in reverse order (excluding the check digit). For 100780-77, the sum is

. Because

, the valid check digit must be 6, not 2.

Therefore, CAS 100780-77-2 is a mathematically invalid and unregistered identifier.
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In pharmaceutical research, encountering an invalid CAS number typically indicates a

proprietary internal compound code, a typographical error in literature, or a novel pre-

registration molecule. When a compound cannot be sourced "off-the-shelf," the procurement

strategy must shift to custom synthesis and rigorous de novo validation.

To provide a concrete, actionable framework for sourcing and validating high-value research

compounds, this whitepaper utilizes Rapamycin (CAS 53123-88-9)—a structurally complex,

highly validated mTOR inhibitor—as our reference model[1].

Procurement Strategies & Pricing Dynamics
When a target compound is unregistered (like the hypothetical 100780-77-2), researchers must

commission a Contract Research Organization (CRO) for custom synthesis. Conversely,

established reference compounds like Rapamycin can be procured directly. Below is a

comparative analysis of both paradigms.

Table 1: Off-the-Shelf Procurement (Reference:
Rapamycin CAS 53123-88-9)
For established compounds, pricing scales inversely with volume, but purity standards (>98%

via HPLC/NMR) remain non-negotiable for in vitro and in vivo applications[2],[3].

Supplier Purity Quantity Price (USD) Lead Time

2[2] >98% 100 mg $75.00 In Stock

MedKoo

Biosciences[2]
>98% 1 g $450.00 In Stock

4[4] >99% 100 mg ~$150.00 In Stock

3[3] >98% 10 mg ~$120.00 In Stock

Table 2: Custom Synthesis Estimation (Target:
Unregistered Compounds)
For an unregistered target, researchers must budget for route scouting, synthesis, and

analytical Quality Control (QC).
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Phase Core Activity
Estimated Cost
(USD)

Timeline

Route Scouting

Retrosynthetic

analysis, literature

review

$2,000 - $5,000 2-4 Weeks

Custom Synthesis
Milligram to gram

scale production
$5,000 - $15,000 4-8 Weeks

Analytical QC
1H/13C NMR, LC-MS,

Elemental Analysis
$1,000 - $2,500 1 Week

Mechanistic Grounding: The Target Pathway
Before validating a compound, the biological causality of its target must be mapped. Using our

reference model, Rapamycin acts as an allosteric inhibitor of the mechanistic Target of

Rapamycin Complex 1 (mTORC1)[5]. It forms a complex with the intracellular receptor

FKBP12, which binds to the FRB domain of mTOR, thereby inhibiting downstream protein

translation and cell growth[1].
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Fig 1: mTORC1/mTORC2 signaling cascade and allosteric inhibition by Rapamycin-FKBP12

complex.

Self-Validating Experimental Protocols
A robust experimental design does not merely measure cell death; it measures specific target

engagement. The following protocols outline a self-validating system for preparing and testing a

lipophilic research compound.

Protocol A: Vehicle Formulation for Lipophilic
Compounds
Highly hydrophobic macrolides (like Rapamycin) will precipitate if introduced directly into

aqueous media, skewing IC50 calculations. We utilize a micellar formulation protocol adapted

from 4[4].

Primary Solubilization: Dissolve the lyophilized compound in 100% DMSO to create a

concentrated stock (e.g., 25 mg/mL). Causality: DMSO disrupts the crystalline lattice of the

hydrophobic compound, ensuring complete molecular dispersion.

Co-solvent Addition: Add 40% (v/v) PEG300 to the working aliquot. Causality: PEG300

lowers the dielectric constant of the solution, preventing rapid precipitation as we transition to

an aqueous environment.

Surfactant Stabilization: Add 5% (v/v) Tween 80 and vortex until clarified. Causality: Tween

80 functions as a non-ionic surfactant, forming protective micelles around the hydrophobic

drug molecules.

Aqueous Dilution: Bring to final volume with 55% (v/v) ddH2O. Causality: The final aqueous

phase is now physiologically compatible for in vitro or in vivo dosing, with the drug safely

encapsulated in suspension[4].

Protocol B: In Vitro Target Engagement (Western Blot)
To validate that the compound is hitting its intended target, we must measure both downstream

effectors and counter-screen for feedback loops.
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Cell Treatment: Treat HEK293 cells with the formulated compound at varying concentrations

(0.1 nM to 100 nM) for 2 hours.

Lysate Preparation: Lyse cells in RIPA buffer supplemented with protease and phosphatase

inhibitors to preserve phosphorylation states.

Primary Readout (Efficacy): Probe for p-S6K1 (Thr389) and p-4E-BP1. Causality: A dose-

dependent decrease in these markers confirms successful mTORC1 inhibition[2].

Secondary Readout (Counter-Screen): Probe for p-AKT (Ser473). Causality: mTORC1

inhibition removes the S6K1-mediated negative feedback loop on IRS-1. If the compound is

a true mTORC1-specific allosteric inhibitor (like Rapamycin), you will observe a paradoxical

hyperactivation of AKT via mTORC2[1]. If p-AKT drops alongside p-S6K1, the compound is

an ATP-competitive dual mTORC1/2 inhibitor, not an allosteric one.
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Fig 2: Self-validating workflow from compound procurement to in vitro target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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